Cas no 1341288-20-7 (4-Cyclohexylpyrrolidine-3-carboxylic acid)

4-Cyclohexylpyrrolidine-3-carboxylic acid is a chiral pyrrolidine derivative featuring a cyclohexyl substituent and a carboxylic acid functional group. This compound serves as a versatile intermediate in organic synthesis, particularly in the development of pharmaceuticals and bioactive molecules. Its rigid cyclohexyl moiety enhances stereochemical control, making it valuable for asymmetric synthesis and peptidomimetic applications. The carboxylic acid group allows for further functionalization, enabling coupling reactions or salt formation. With its defined stereochemistry and structural stability, this compound is useful in medicinal chemistry for designing enzyme inhibitors or receptor modulators. It is typically handled under standard laboratory conditions, requiring protection from moisture and extreme temperatures.
4-Cyclohexylpyrrolidine-3-carboxylic acid structure
1341288-20-7 structure
Product Name:4-Cyclohexylpyrrolidine-3-carboxylic acid
CAS No:1341288-20-7
MF:C11H19NO2
MW:197.27406334877
MDL:MFCD19610356
CID:5237357
PubChem ID:63940963
Update Time:2025-05-26

4-Cyclohexylpyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 4-cyclohexylpyrrolidine-3-carboxylic acid
    • 4-cyclohexylpyrrolidine-3-carboxylicacid
    • Z1172378932
    • 3-Pyrrolidinecarboxylic acid, 4-cyclohexyl-
    • 4-Cyclohexylpyrrolidine-3-carboxylic acid
    • MDL: MFCD19610356
    • Inchi: 1S/C11H19NO2/c13-11(14)10-7-12-6-9(10)8-4-2-1-3-5-8/h8-10,12H,1-7H2,(H,13,14)
    • InChI Key: OKFXFIAXJCYRML-UHFFFAOYSA-N
    • SMILES: OC(C1CNCC1C1CCCCC1)=O

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 211
  • XLogP3: -0.2
  • Topological Polar Surface Area: 49.3

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Additional information on 4-Cyclohexylpyrrolidine-3-carboxylic acid

4-Cyclohexylpyrrolidine-3-carboxylic Acid (CAS No. 1341288-20-7): A Comprehensive Overview

4-Cyclohexylpyrrolidine-3-carboxylic acid (CAS No. 1341288-20-7) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique cyclohexyl and pyrrolidine moieties, exhibits a range of biological activities that make it a valuable candidate for the development of novel therapeutic agents.

The chemical structure of 4-Cyclohexylpyrrolidine-3-carboxylic acid is composed of a cyclohexyl ring attached to a pyrrolidine ring, with a carboxylic acid group at the 3-position. This structural arrangement confers the molecule with specific physicochemical properties, such as solubility, stability, and reactivity, which are crucial for its potential applications in drug discovery and development.

Recent studies have highlighted the pharmacological potential of 4-Cyclohexylpyrrolidine-3-carboxylic acid. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that this compound possesses potent anti-inflammatory and analgesic properties. These findings suggest that 4-Cyclohexylpyrrolidine-3-carboxylic acid could be a promising lead compound for the treatment of inflammatory diseases and pain management.

In addition to its anti-inflammatory and analgesic effects, 4-Cyclohexylpyrrolidine-3-carboxylic acid has also shown promise in neurodegenerative disease models. A study conducted by a team of researchers at the University of California, San Francisco, found that this compound can effectively cross the blood-brain barrier and exhibit neuroprotective effects. These results indicate that 4-Cyclohexylpyrrolidine-3-carboxylic acid may have therapeutic potential in conditions such as Alzheimer's disease and Parkinson's disease.

The synthetic accessibility of 4-Cyclohexylpyrrolidine-3-carboxylic acid is another factor that contributes to its appeal in pharmaceutical research. Various synthetic routes have been developed to produce this compound efficiently and cost-effectively. One notable method involves the reaction of cyclohexylamine with pyrrole followed by carboxylation at the 3-position. This approach allows for the synthesis of gram quantities of the compound with high purity and yield.

The safety profile of 4-Cyclohexylpyrrolidine-3-carboxylic acid has been extensively evaluated in preclinical studies. Toxicology assessments have shown that this compound exhibits low toxicity and good safety margins, making it suitable for further clinical evaluation. These findings are supported by data from in vitro and in vivo experiments, which have demonstrated that 4-Cyclohexylpyrrolidine-3-carboxylic acid does not cause significant adverse effects at therapeutic doses.

Clinical trials are currently underway to investigate the efficacy and safety of 4-Cyclohexylpyrrolidine-3-carboxylic acid in various therapeutic indications. Early-phase trials have shown promising results, with patients reporting significant improvements in symptoms without major side effects. These preliminary findings have paved the way for larger-scale clinical studies to further validate the therapeutic potential of this compound.

In conclusion, 4-Cyclohexylpyrrolidine-3-carboxylic acid (CAS No. 1341288-20-7) is a promising organic compound with a wide range of biological activities and potential therapeutic applications. Its unique chemical structure, coupled with its favorable pharmacological properties and synthetic accessibility, makes it an attractive candidate for further research and development in the pharmaceutical industry. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic benefits, 4-Cyclohexylpyrrolidine-3-carboxylic acid is poised to play a significant role in advancing medical treatments for various diseases.

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